Cas no 2098038-42-5 (2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine)

• Product Name: 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine
• CAS No: 2098038-42-5
• MF: C₁₀H₁₁N₇
• MW: 229.241239786148
• CID: 4773180
• Update Time: 2025-05-21

2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine
• 2-[5-(azidomethyl)-1-ethylpyrazol-3-yl]pyrazine
• 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine

• Inchi： 1S/C10H11N7/c1-2-17-8(6-14-16-11)5-9(15-17)10-7-12-3-4-13-10/h3-5,7H,2,6H2,1H3
• InChI Key： RWSPTHBFEDZNQE-UHFFFAOYSA-N
• SMILES： N1(CC)C(CN=[N+]=[N-])=CC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 229.10759338 g/mol
• Monoisotopic Mass: 229.10759338 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.24
• XLogP3: 1
• Topological Polar Surface Area: 58

Additional information on 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine

Introduction to 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine (CAS No. 2098038-42-5)

2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine, identified by its CAS number 2098038-42-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and utility in medicinal chemistry. The presence of functional groups such as the azidomethyl moiety and the ethyl substituent in its structure endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and synthetic applications.

The pyrazole core of this molecule is particularly noteworthy, as pyrazole derivatives have been extensively studied for their pharmacological effects. Pyrazole-based compounds exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The structural flexibility of pyrazole allows for the introduction of various substituents, enabling the design of molecules with tailored biological functions. In the case of 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine, the azidomethyl group serves as a versatile handle for further chemical modifications, such as click chemistry reactions or cross-coupling processes, which are widely employed in the synthesis of complex pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrazine scaffold, in particular, has been recognized for its ability to interact with biological targets in a manner that promotes desired pharmacological effects. The incorporation of electron-withdrawing or electron-donating groups into the pyrazine ring can modulate its electronic properties, thereby influencing its binding affinity and selectivity towards specific biological receptors. This fine-tuning of structure-activity relationships is crucial for optimizing drug candidates and improving their efficacy.

The azidomethyl functional group in 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine opens up possibilities for innovative synthetic strategies. Azido compounds are well-known for their participation in strain-promoted azide-alkyne cycloadditions (SPAAC), a powerful tool in organic synthesis that allows for the rapid construction of complex molecular architectures. This reaction is particularly useful in drug discovery pipelines, where rapid and efficient assembly of target molecules is essential. The ability to introduce an azidomethyl group into a pyrazole framework provides a convenient entry point for generating libraries of derivatives that can be screened for biological activity.

In addition to its synthetic utility, 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine may also exhibit intrinsic biological activity. While specific studies on this compound are limited, related pyrazole derivatives have been reported to possess notable pharmacological properties. For instance, some pyrazole-based compounds have shown promise in preclinical trials as inhibitors of kinases or other enzymes involved in cancer progression. The ethyl substituent in the molecule could potentially influence its metabolic stability and bioavailability, factors that are critical for evaluating its suitability as a drug candidate.

The development of novel synthetic methodologies has been instrumental in expanding the toolkit available to medicinal chemists. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way complex molecules are constructed, enabling the efficient assembly of intricate structures from simpler precursors. The presence of reactive sites like the azidomethyl group in 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine makes it an attractive building block for such transformations. By leveraging these advanced synthetic approaches, researchers can rapidly explore diverse chemical space and identify new lead compounds with improved pharmacological profiles.

The integration of computational chemistry and high-throughput screening technologies has further accelerated the discovery process. Molecular modeling techniques can be used to predict how different analogs of 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine will interact with biological targets, providing insights into their potential efficacy and selectivity. These computational methods complement experimental efforts by allowing virtual screening of large libraries of compounds, thereby reducing the time and resources required to identify promising candidates.

In conclusion, 2-(5-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine (CAS No. 2098038-42-5) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features, including the azidomethyl and ethyl substituents, make it a valuable intermediate for synthetic applications and a promising candidate for further exploration in drug discovery. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutic agents.